Cas no 2228328-26-3 (4-(3-bromophenyl)-2,2-dimethylbutanal)

• Product Name: 4-(3-bromophenyl)-2,2-dimethylbutanal
• CAS No: 2228328-26-3
• MF: C₁₂H₁₅BrO
• MW: 255.150902986526
• CID: 6568687
• PubChem ID: 165645521
• Update Time: 2025-06-09

4-(3-bromophenyl)-2,2-dimethylbutanal Chemical and Physical Properties

Names and Identifiers

• 4-(3-bromophenyl)-2,2-dimethylbutanal
• EN300-1919038
• 2228328-26-3

• Inchi： 1S/C12H15BrO/c1-12(2,9-14)7-6-10-4-3-5-11(13)8-10/h3-5,8-9H,6-7H2,1-2H3
• InChI Key： UJNDTHZZNSBGRW-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1)CCC(C=O)(C)C

Computed Properties

• Exact Mass: 254.03063g/mol
• Monoisotopic Mass: 254.03063g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 189
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 17.1Ų

Additional information on 4-(3-bromophenyl)-2,2-dimethylbutanal

Introduction to 4-(3-bromophenyl)-2,2-dimethylbutanal (CAS No. 2228328-26-3)

4-(3-bromophenyl)-2,2-dimethylbutanal (CAS No. 2228328-26-3) is a synthetic organic compound that has garnered significant attention in recent years due to its potential applications in various fields, including pharmaceuticals and materials science. This compound is characterized by its unique molecular structure, which includes a brominated phenyl group and a substituted butanal moiety. The combination of these functional groups imparts specific chemical properties that make it a valuable intermediate in the synthesis of more complex molecules.

The chemical formula of 4-(3-bromophenyl)-2,2-dimethylbutanal is C₁₁H₁₃BrO, and it has a molecular weight of approximately 247.1 g/mol. The compound is typically synthesized through a series of well-defined chemical reactions, including bromination and aldehyde formation. Its physical properties include a melting point of around 50-55°C and a boiling point of approximately 180-185°C at reduced pressure.

In the realm of pharmaceutical research, 4-(3-bromophenyl)-2,2-dimethylbutanal has shown promise as an intermediate in the development of novel therapeutic agents. Recent studies have explored its potential as a precursor for the synthesis of compounds with anti-inflammatory and anti-cancer properties. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported the successful synthesis of a series of derivatives from this compound that exhibited potent anti-inflammatory activity in vitro and in vivo models.

The brominated phenyl group in 4-(3-bromophenyl)-2,2-dimethylbutanal plays a crucial role in its biological activity. Bromine atoms are known to enhance the lipophilicity and metabolic stability of organic molecules, making them more suitable for drug development. Additionally, the presence of the aldehyde functional group allows for further chemical modifications, such as reduction to an alcohol or condensation with other molecules to form more complex structures.

In materials science, 4-(3-bromophenyl)-2,2-dimethylbutanal has been investigated for its potential use in the synthesis of advanced polymers and coatings. The unique combination of functional groups provides opportunities for designing materials with tailored properties, such as improved thermal stability and mechanical strength. A recent study published in Macromolecules highlighted the use of this compound as a monomer in the polymerization process to create novel copolymers with enhanced performance characteristics.

The synthesis and characterization of 4-(3-bromophenyl)-2,2-dimethylbutanal have been extensively documented in the literature. Common synthetic routes involve the bromination of substituted phenyl compounds followed by aldehyde formation through various methods such as oxidation or condensation reactions. Analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and infrared (IR) spectroscopy are routinely used to confirm the identity and purity of the final product.

Safety considerations are an essential aspect when handling 4-(3-bromophenyl)-2,2-dimethylbutanal. While it is not classified as a hazardous substance under current regulations, proper handling procedures should be followed to ensure workplace safety. This includes using appropriate personal protective equipment (PPE) such as gloves and goggles, working in well-ventilated areas, and storing the compound in tightly sealed containers away from incompatible materials.

In conclusion, 4-(3-bromophenyl)-2,2-dimethylbutanal (CAS No. 2228328-26-3) is a versatile compound with significant potential applications in pharmaceuticals and materials science. Its unique chemical structure and functional groups make it an attractive intermediate for the synthesis of more complex molecules with diverse biological activities and material properties. Ongoing research continues to explore new avenues for its utilization, further highlighting its importance in modern scientific endeavors.